![molecular formula C9H7FN2OS B2463811 1-(2-fluorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one CAS No. 852389-03-8](/img/structure/B2463811.png)
1-(2-fluorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of imidazole, a heterocyclic organic compound. Imidazoles are a class of compounds that contain a five-membered ring structure composed of three carbon atoms and two nitrogen atoms at non-adjacent positions . They are widely used in medicinal chemistry and drug design .
Chemical Reactions Analysis
Imidazoles are known to participate in various chemical reactions. They can act as both nucleophiles and electrophiles, making them versatile in synthetic chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(2-fluorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one” would depend on its specific structure. Factors such as polarity, solubility, and reactivity would be influenced by the presence and position of the fluorophenyl and sulfanyl groups .Scientific Research Applications
- Drug Development and Design Antiviral Properties: Indole derivatives, which share structural similarities with 2-FA, have exhibited significant antiviral activities. Compounds with indole scaffolds can bind to multiple receptors, potentially aiding in the development of antiviral drugs.
- Cancer Research Biological Activity: N-(2-fluorophenyl)-4-({[4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzamide (a related compound) has shown biological activity against certain cancer cells. Researchers explore similar properties in 2-FA.
- Heterocyclic Compounds : Fluorophenyl-substituted pyrimido derivatives have potential as antiparasitic agents. These compounds play a crucial role in designing drugs for various human diseases .
Antiparasitic Agents
Organic Synthesis
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(2-fluorophenyl)-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2OS/c10-6-3-1-2-4-7(6)12-8(13)5-11-9(12)14/h1-4H,5H2,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSORSWAKFDQEBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=S)N1)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-fluorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.